Cas no 117032-81-2 (tert-Butyl 4-(chloromethyl)-4-cyanopiperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(chloromethyl)-4-cyanopiperidine-1-carboxylate
• CAS No: 117032-81-2
• MF: C₁₂H₁₉ClN₂O₂
• MW: 258.744462251663
• MDL: MFCD24466630
• CID: 1091032
• PubChem ID: 14204594
• Update Time: 2025-04-20

tert-Butyl 4-(chloromethyl)-4-cyanopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(chloromethyl)-4-cyanopiperidine-1-carboxylate
• 117032-81-2
• E72111
• ZWSWUDWUDLAILP-UHFFFAOYSA-N
• t-Butyl 4-(chloromethyl)-4-cyanopiperidine-1-carboxylate
• DB-343825
• WS-01718
• SCHEMBL10529377
• 1-Boc-4-(chloromethyl)-4-cyanopiperidine
• EN300-3563137
• N-BOC-4-(CHLOROMETHYL)-4-CYANO-PIPERIDINE
• tert-Butyl-4-chloromethyl-4-cyanopiperidine-1-carboxylate
• MFCD24466630

• MDL： MFCD24466630
• Inchi： 1S/C12H19ClN2O2/c1-11(2,3)17-10(16)15-6-4-12(8-13,9-14)5-7-15/h4-8H2,1-3H3
• InChI Key： ZWSWUDWUDLAILP-UHFFFAOYSA-N
• SMILES： ClCC1(C#N)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 258.1135055g/mol
• Monoisotopic Mass: 258.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids